Cas no 1256818-31-1 (2H,3H-[1,4]dioxino[2,3-b]pyridine-7-carboxylic acid)

• Product Name: 2H,3H-[1,4]dioxino[2,3-b]pyridine-7-carboxylic acid
• CAS No: 1256818-31-1
• MF: C₈H₇NO₄
• MW: 181.145482301712
• MDL: MFCD18250788
• CID: 1072910
• PubChem ID: 329771100
• Update Time: 2025-10-24

2H,3H-[1,4]dioxino[2,3-b]pyridine-7-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 2,3-Dihydro-[1,4]dioxino[2,3-b]pyridine-7-carboxylic acid
• 2H,3H-[1,4]dioxino[2,3-b]pyridine-7-carboxylic acid
• AB73659
• AC1Q73ZO
• AG-L-21828
• CTK4B4729
• KB-225127
• MolPort-015-157-042
• DA-18734
• AKOS015855939
• A890008
• 2,3-Dihydro-[1,4]dioxino[2,3-b]pyridine-7-carboxylicacid
• 1256818-31-1
• DTXSID10619208
• 2,3-Dihydro-[1,4]dioxino[2,3-b]pyridine-7-carboxylic acid, AldrichCPR
• BS-19940
• 2,3-Dihydro[1,4]dioxino[2,3-b]pyridine-7-carboxylic acid
• MFCD18250788
• F77480
• 1,4-Dioxino[2,3-b]pyridine-7-carboxylic acid, 2,3-dihydro-
• SCHEMBL16044509
• CS-0091183

• MDL： MFCD18250788
• Inchi： 1S/C8H7NO4/c10-8(11)5-3-6-7(9-4-5)13-2-1-12-6/h3-4H,1-2H2,(H,10,11)
• InChI Key： GJMRZEFOMRCYBI-UHFFFAOYSA-N
• SMILES： O1C2C=C(C(=O)O)C=NC=2OCC1

Computed Properties

• Exact Mass: 181.03751
• Monoisotopic Mass: 181.03750770g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 208
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.4
• Topological Polar Surface Area: 68.6Ų

Experimental Properties

• Density: 1.459±0.06 g/cm3 (20 ºC 760 Torr),
• Melting Point: NA
• Boiling Point: 377.5±42.0 °C at 760 mmHg
• Flash Point: 182.1±27.9 °C
• Solubility: Slightly soluble (18 g/l) (25 º C),
• PSA: 68.65
• Vapor Pressure: 0.0±0.9 mmHg at 25°C

2H,3H-[1,4]dioxino[2,3-b]pyridine-7-carboxylic acid Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Hazardous Material transportation number：NONH for all modes of transport
• Safety Instruction： H303+H313+H333
• HazardClass：IRRITANT
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Pyridinecarboxylic acids
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Pyridinecarboxylic acids and derivatives Pyridinecarboxylic acids

Additional information on 2H,3H-[1,4]dioxino[2,3-b]pyridine-7-carboxylic acid

Introduction to 2H,3H-[1,4]dioxino[2,3-b]pyridine-7-carboxylic acid (CAS No. 1256818-31-1)

2H,3H-[1,4]dioxino[2,3-b]pyridine-7-carboxylic acid, identified by its Chemical Abstracts Service (CAS) number 1256818-31-1, is a structurally intriguing heterocyclic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to the dioxino[2,3-b]pyridine class, a scaffold that combines the functionalities of dioxine and pyridine rings, presenting unique electronic and steric properties that make it a promising candidate for various biochemical applications.

The molecular structure of 2H,3H-[1,4]dioxino[2,3-b]pyridine-7-carboxylic acid features a fused system of a dioxine ring and a pyridine ring, with a carboxylic acid substituent at the 7-position. This arrangement imparts distinct reactivity and binding capabilities, making it an attractive moiety for drug design. The presence of both oxygen and nitrogen atoms in the core structure enhances its potential for interactions with biological targets, particularly enzymes and receptors involved in metabolic pathways.

In recent years, there has been growing interest in exploring the pharmacological potential of [1,4]dioxino[2,3-b]pyridine derivatives due to their ability to modulate multiple biological pathways. Specifically, studies have highlighted the role of this scaffold in inhibiting key enzymes such as cyclooxygenases (COX) and lipoxygenases (LOX), which are implicated in inflammation and pain management. The carboxylic acid functionality at the 7-position further extends its utility by allowing conjugation with other pharmacophores or serving as a site for further chemical modifications.

One of the most compelling aspects of 2H,3H-[1,4]dioxino[2,3-b]pyridine-7-carboxylic acid is its structural versatility. Researchers have leveraged this compound as a building block for designing novel inhibitors targeting diseases such as cancer and neurodegenerative disorders. For instance, recent studies have demonstrated that derivatives of this scaffold exhibit potent activity against kinases involved in tumor proliferation. The dioxine moiety contributes to hydrophobic interactions with target proteins, while the pyridine ring facilitates hydrogen bonding, enhancing binding affinity.

The carboxylic acid group at position 7 provides an additional layer of modularity, enabling researchers to introduce various functional groups such as amides or esters to fine-tune pharmacokinetic properties. This adaptability has been exploited in developing prodrugs that release active compounds in vivo under specific physiological conditions. Such strategies are particularly valuable for improving bioavailability and reducing systemic toxicity.

From a synthetic chemistry perspective, 2H,3H-[1,4]dioxino[2,3-b]pyridine-7-carboxylic acid serves as a versatile intermediate in multi-step organic synthesis. Its preparation typically involves cyclization reactions followed by functional group transformations to introduce the desired substituents. Advances in catalytic methods have enabled more efficient and sustainable synthetic routes, reducing waste and improving yields. These advancements are crucial for scaling up production while adhering to green chemistry principles.

The biological activity of [1,4]dioxino[2,3-b]pyridine derivatives has been further explored in preclinical models. Notably, certain analogs have shown promise in reducing oxidative stress by inhibiting reactive oxygen species (ROS) production. This mechanism is particularly relevant in conditions like ischemia-reperfusion injury and neuroinflammation. The ability of these compounds to scavenge free radicals stems from their electron-rich aromatic system, which can stabilize reactive intermediates.

In conclusion,2H,3H-[1,4]dioxino[2,3-b]pyridine-7-carboxylic acid represents a structurally unique and pharmacologically relevant compound with significant potential in drug discovery. Its combination of bioactive moieties—such as the dioxine ring and carboxylic acid substituent—makes it an ideal candidate for developing therapeutics targeting inflammation-related diseases and cancer. As research continues to uncover new applications for this scaffold,1256818-31-1 is poised to play a pivotal role in advancing medicinal chemistry innovation.